Cas no 1261843-52-0 (2,6-Difluoropyridine-3-sulfonyl chloride)

• Product Name: 2,6-Difluoropyridine-3-sulfonyl chloride
• CAS No: 1261843-52-0
• MF: C₅H₂ClF₂NO₂S
• MW: 213.589685916901
• MDL: MFCD18411874
• CID: 4583839
• PubChem ID: 55279846
• Update Time: 2025-10-29

2,6-Difluoropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoropyridine-3-sulfonyl chloride
• 2,6-Difluoropyridine-3-sulfonyl chloride

• MDL： MFCD18411874
• Inchi： 1S/C5H2ClF2NO2S/c6-12(10,11)3-1-2-4(7)9-5(3)8/h1-2H
• InChI Key： FWYQHWMGXXSLOT-UHFFFAOYSA-N
• SMILES： ClS(C1C(=NC(=CC=1)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on 2,6-Difluoropyridine-3-sulfonyl chloride

Introduction to 2,6-Difluoropyridine-3-sulfonyl chloride (CAS No. 1261843-52-0)

2,6-Difluoropyridine-3-sulfonyl chloride (CAS No. 1261843-52-0) is a versatile and important compound in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with two fluorine atoms and a sulfonyl chloride group. The combination of these functional groups imparts specific reactivity and properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2,6-Difluoropyridine-3-sulfonyl chloride is represented as C₇H₃ClF₂NOS. The presence of the sulfonyl chloride group (SO₂Cl) makes it highly reactive, allowing it to readily undergo nucleophilic substitution reactions. This reactivity is crucial for its application in the synthesis of sulfonamides, which are widely used in medicinal chemistry for their diverse biological activities.

In recent years, there has been significant interest in the development of new drugs that target specific biological pathways. 2,6-Difluoropyridine-3-sulfonyl chloride has emerged as a key intermediate in the synthesis of such compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of potent inhibitors for kinases, which are enzymes involved in various cellular processes including signal transduction and cell cycle regulation.

The fluorine atoms in 2,6-Difluoropyridine-3-sulfonyl chloride play a crucial role in modulating the electronic properties of the molecule. Fluorination can enhance the lipophilicity and metabolic stability of drug candidates, making them more suitable for therapeutic applications. Additionally, the presence of fluorine can influence the binding affinity and selectivity of molecules to their target proteins, which is essential for optimizing drug efficacy and reducing side effects.

Beyond its use in pharmaceutical research, 2,6-Difluoropyridine-3-sulfonyl chloride has also found applications in the synthesis of agrochemicals. A recent study published in the Pest Management Science journal reported the use of this compound as an intermediate in the development of novel herbicides with improved efficacy and reduced environmental impact. The unique chemical structure of 2,6-Difluoropyridine-3-sulfonyl chloride allows for the design of molecules with enhanced selectivity and activity against specific weed species.

The synthesis of 2,6-Difluoropyridine-3-sulfonyl chloride typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,6-difluoropyridine with chlorosulfonic acid to form the desired product. This process requires precise temperature control and appropriate solvents to prevent side reactions and ensure product quality.

In terms of safety and handling, it is important to note that 2,6-Difluoropyridine-3-sulfonyl chloride, like many other sulfonyl chlorides, can be reactive and may release toxic fumes when exposed to moisture or heat. Therefore, it should be handled with appropriate personal protective equipment (PPE) and under well-ventilated conditions to minimize exposure risks.

The growing demand for advanced pharmaceuticals and agrochemicals continues to drive research into new synthetic methods and applications for compounds like 2,6-Difluoropyridine-3-sulfonyl chloride. As scientists explore new frontiers in medicinal chemistry and materials science, this compound is likely to play an increasingly important role in the development of innovative solutions to pressing health and environmental challenges.